N-[2-(trifluoromethoxy)phenyl]nicotinamide

• Molecular Formula: C13H9F3N2O2
• Molecular Weight: 282.22 g/mol
• IUPAC Name: N-[2-(trifluoromethoxy)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C13H9F3N2O2/c14-13(15,16)20-11-6-2-1-5-10(11)18-12(19)9-4-3-7-17-8-9/h1-8H,(H,18,19)
• InChI Key: RZMGABZCCNHROL-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)NC(=O)C2=CN=CC=C2)OC(F)(F)F

Description

N-[2-(trifluoromethoxy)phenyl]nicotinamide (TFM-N) is a chemical compound that belongs to the class of nicotinamide derivatives. It is a potent inhibitor of the enzyme nicotinamide phosphoribosyltransferase (NAMPT), which plays a crucial role in the biosynthesis of nicotinamide adenine dinucleotide (NAD+). In recent years, TFM-N has gained significant attention in the scientific community due to its potential applications in various fields of research, including cancer, aging, and metabolism.

Mechanism of Action

N-[2-(trifluoromethoxy)phenyl]nicotinamide exerts its effects by inhibiting NAMPT, which is the rate-limiting enzyme in the biosynthesis of NAD+. NAD+ is a crucial cofactor involved in various cellular processes, including energy metabolism and DNA repair. Depletion of NAD+ leads to cell death, making NAMPT a potential target for cancer therapy.
Biochemical and Physiological Effects:
N-[2-(trifluoromethoxy)phenyl]nicotinamide has been shown to have various biochemical and physiological effects, including increased NAD+ levels, improved metabolic function, and increased lifespan in animal models. N-[2-(trifluoromethoxy)phenyl]nicotinamide has also been shown to have potent anticancer activity against various cancer cell lines, leading to cell death.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(trifluoromethoxy)phenyl]nicotinamide is its potent inhibitory activity against NAMPT, making it a useful tool for studying the role of NAD+ in various cellular processes. However, N-[2-(trifluoromethoxy)phenyl]nicotinamide has some limitations, including its potential toxicity and off-target effects. Further studies are needed to determine the optimal concentration and duration of N-[2-(trifluoromethoxy)phenyl]nicotinamide treatment in various experimental settings.

Future Directions

There are several future directions for research on N-[2-(trifluoromethoxy)phenyl]nicotinamide. One potential area of research is the development of more potent and selective NAMPT inhibitors, which could have improved efficacy and reduced toxicity compared to N-[2-(trifluoromethoxy)phenyl]nicotinamide. Another area of research is the investigation of the effects of N-[2-(trifluoromethoxy)phenyl]nicotinamide on different types of cancer and the underlying mechanisms of its anticancer activity. Finally, further studies are needed to determine the optimal dosage and duration of N-[2-(trifluoromethoxy)phenyl]nicotinamide treatment in various experimental settings.

Synthesis Methods

N-[2-(trifluoromethoxy)phenyl]nicotinamide can be synthesized using various methods, including the reaction of 2-(trifluoromethoxy)benzaldehyde with nicotinamide in the presence of a base. The reaction is carried out in solvents such as dimethyl sulfoxide (DMSO) or acetonitrile, and the product is purified using column chromatography.

Scientific Research Applications

N-[2-(trifluoromethoxy)phenyl]nicotinamide has been extensively studied for its potential applications in cancer research. NAMPT is overexpressed in many types of cancer, and its inhibition by N-[2-(trifluoromethoxy)phenyl]nicotinamide leads to the depletion of NAD+ and subsequent cell death. N-[2-(trifluoromethoxy)phenyl]nicotinamide has been shown to have potent anticancer activity against various cancer cell lines, including breast, lung, and pancreatic cancer.
In addition to cancer research, N-[2-(trifluoromethoxy)phenyl]nicotinamide has also been studied for its potential applications in aging and metabolism research. NAD+ is a crucial cofactor involved in various cellular processes, including energy metabolism and DNA repair. N-[2-(trifluoromethoxy)phenyl]nicotinamide has been shown to increase NAD+ levels in various tissues, leading to improved metabolic function and increased lifespan in animal models.